Cas no 4532-96-1 (1-Isopropylimidazole)

1-Isopropylimidazole Properties

Names and Identifiers

• 1-Isopropyl-1H-imidazole
• 1-Isopropylimidazole
• 1-(1-methylethyl)-1H-Imidazole
• 1-propan-2-ylimidazole
• MFCD00234239
• A826777
• SY015614
• FT-0659139
• I0845
• SCHEMBL86131
• DTXSID4074645
• EN300-79714
• AC-4502
• 3-(5-OXO-3-THIOXO-2,3,4,5-TETRAHYDRO-[1,2,4]TRIAZIN-6-YL)-PROPIONICACID
• 4532-96-1
• CS-W021343
• AS-17398
• J-504815
• IPIORGCOGQZEHO-UHFFFAOYSA-N
• 1H-Imidazole, 1-(1-methylethyl)-
• AKOS002677301
• 1-(propan-2-yl)-1H-imidazole
• DB-070638
• STL583906
• +Expand

• MDL： MFCD00234239
• InChIKey： IPIORGCOGQZEHO-UHFFFAOYSA-N
• Inchi： 1S/C6H10N2/c1-6(2)8-4-3-7-5-8/h3-6H,1-2H3
• SMILES： CC(N1C=CN=C1)C

Computed Properties

• Exact Mass: 110.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 110.084398327g/mol
• Heavy Atom Count: 8
• Complexity: 70.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• LogP: 1.46400
• PSA: 17.82000
• Refractive Index: 1.4800 to 1.4840
• Boiling Point: 104°C/7mmHg(lit.)
• Flash Point: 76.7℃
• Color/Form: Light yellow or colorless transparent liquid
• Density: 0.970(lit.)